Cas no 338975-78-3 (3-Methyl-4-({[(4-methylphenyl)methyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-Methyl-4-({[(4-methylphenyl)methyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 338975-78-3
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5692263
• PubChem ID: 4679105
• Update Time: 2023-10-13

3-Methyl-4-({[(4-methylphenyl)methyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 338975-78-3
• 5-methyl-4-[(4-methylphenyl)methyliminomethyl]-1,2-dihydropyrazol-3-one
• AKOS005105203
• 9B-131
• MFCD00138361
• 3-methyl-4-({[(4-methylphenyl)methyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
• 5-methyl-4-{[(4-methylbenzyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one
• 5-METHYL-4-([(4-METHYLBENZYL)AMINO]METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-[[[(4-methylphenyl)methyl]amino]methylene]-
• 3-Methyl-4-({[(4-methylphenyl)methyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C13H15N3O/c1-9-3-5-11(6-4-9)7-14-8-12-10(2)15-16-13(12)17/h3-6,8H,7H2,1-2H3,(H2,15,16,17)/b14-8+
• InChI Key： ZBRFEIPSYUYWLS-RIYZIHGNSA-N
• SMILES： O=C1C(/C=N/CC2C=CC(C)=CC=2)=C(C)NN1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.5Ų